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Compound of Interest

Compound Name: Y06036

Cat. No.: B15569187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper handling and

storage of the Y06036 compound. Adherence to these guidelines is crucial for maintaining the

compound's integrity and ensuring the validity of experimental results.

Compound Information
Y06036 is identified as a potent BET (Bromodomain and Extra-Terminal domain) inhibitor,

which has shown potential in the treatment of Castration-Resistant Prostate Cancer (CRPC).[1]

It has been observed to bind to the BRD4(1) bromodomain with a Kd value of 82 nM and

exhibits high selectivity over other non-BET subfamily members.[1] In research settings,

Y06036 has been shown to inhibit cell growth, colony formation, and the expression of key

proteins such as AR and MYC in prostate cancer cell lines.[1]

Table 1: Chemical and Physical Properties of Y06036
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Property Value

CAS Number 1832671-96-1

Chemical Formula C16H15BrN2O5S

Molecular Weight 427.27 g/mol

Exact Mass 425.9885

Elemental Analysis
C, 44.98; H, 3.54; Br, 18.70; N, 6.56; O, 18.72;

S, 7.50

Source: MedKoo Biosciences[1]

Handling and Storage Protocols
Proper handling and storage are paramount to preserve the stability and activity of Y06036.

Shipping and Initial Receipt
Y06036 is typically shipped at ambient temperature as a non-hazardous chemical. The

compound is stable for several weeks during standard shipping and customs processing.[1]

Upon receipt, it is recommended to inspect the packaging for any signs of damage.

Storage Conditions
For optimal stability, Y06036 should be stored under specific conditions depending on the

intended duration of storage.

Table 2: Recommended Storage Conditions for Y06036

Storage Duration Temperature Conditions

Short-term 0 - 4 °C Dry and dark

Long-term -20 °C Dry and dark

Source: MedKoo Biosciences[1]
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It is crucial to store the compound in a dry and dark environment to prevent degradation.[1]

Preparation of Stock Solutions
The preparation of stock solutions requires careful attention to the batch-specific molecular

weight, which may vary due to hydration.[1] The following is a general protocol for preparing

stock solutions.

Experimental Protocol: Preparation of Y06036 Stock Solutions

Determine Batch-Specific Molecular Weight: Before preparing the stock solution, consult the

product's certificate of analysis for the batch-specific molecular weight.

Solvent Selection: The choice of solvent will depend on the experimental requirements.

Common solvents for similar compounds include DMSO.

Calculating Solvent Volume: Use the following formula to calculate the required volume of

solvent: Volume (mL) = [Mass of compound (mg) / (Molecular Weight ( g/mol ) * Desired

Concentration (mM))] * 1000

Dissolution:

Allow the vial containing Y06036 to equilibrate to room temperature before opening.

Add the calculated volume of the appropriate solvent to the vial.

Vortex or sonicate gently until the compound is completely dissolved.

Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term use.

Safety Precautions
While specific safety data for Y06036 is not extensively available, general laboratory safety

precautions for handling chemical compounds should be strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.

This product is for research use only and is not intended for human or veterinary use.[1]

Visualized Workflow
The following diagram illustrates a general workflow for handling and preparing Y06036 for in

vitro experiments.
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Caption: Workflow for handling and preparation of Y06036.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15569187?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/18423
https://www.benchchem.com/product/b15569187#proper-handling-and-storage-of-y06036-compound
https://www.benchchem.com/product/b15569187#proper-handling-and-storage-of-y06036-compound
https://www.benchchem.com/product/b15569187#proper-handling-and-storage-of-y06036-compound
https://www.benchchem.com/product/b15569187#proper-handling-and-storage-of-y06036-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

